![molecular formula C16H22N2O3 B1321330 tert-butyl [2-(5-methoxy-1H-indol-3-yl)ethyl]carbamate CAS No. 380358-27-0](/img/structure/B1321330.png)
tert-butyl [2-(5-methoxy-1H-indol-3-yl)ethyl]carbamate
Overview
Description
“tert-butyl [2-(5-methoxy-1H-indol-3-yl)ethyl]carbamate” is a chemical compound with the molecular formula C16H22N2O3 . It is an indole derivative, which are significant heterocyclic systems in natural products and drugs . Indoles play a main role in cell biology and have attracted increasing attention in recent years due to their biological activity .
Molecular Structure Analysis
The molecular structure of “tert-butyl [2-(5-methoxy-1H-indol-3-yl)ethyl]carbamate” is based on the indole scaffold, which is a significant nitrogen-based heterocyclic system . The specific molecular structure analysis of this compound is not available in the retrieved papers.
Physical And Chemical Properties Analysis
The average mass of “tert-butyl [2-(5-methoxy-1H-indol-3-yl)ethyl]carbamate” is 290.358 Da and its monoisotopic mass is 290.163055 Da . Further physical and chemical properties are not available in the retrieved papers.
Scientific Research Applications
Potential Application Areas
Synthesis of Biologically Active Compounds: Compounds similar to tert-butyl [2-(5-methoxy-1H-indol-3-yl)ethyl]carbamate have been used in the synthesis of biologically active molecules. For example, tert-butyl carbamate has been utilized in palladium-catalyzed synthesis of N-Boc-protected anilines and in the synthesis of tetrasubstituted pyrroles .
Anti-HIV Research: Indole derivatives have been reported to show potential in anti-HIV research. Molecular docking studies have been performed on novel indolyl and oxochromenyl xanthenone derivatives as part of anti-HIV-1 research .
Plant Hormone Research: Indole-3-acetic acid, a derivative of indole, is a plant hormone produced by the degradation of tryptophan in higher plants. This indicates that indole derivatives can play a role in plant biology and agriculture .
Pharmacological Activity: Indole derivatives are known for their diverse biological and clinical applications, including pharmacological activities .
Chromatography and Mass Spectrometry: Some indole derivatives are used in life science research solutions involving chromatography and mass spectrometry, indicating their role in analytical chemistry .
Biopharma Production: The presence of indole derivatives in biopharma production suggests their application in the development and manufacturing of pharmaceutical products .
Mechanism of Action
Target of Action
Tert-butyl [2-(5-methoxy-1H-indol-3-yl)ethyl]carbamate, also known as tert-Butyl (2-(5-methoxy-1H-indol-3-yl)ethyl)carbamate, is a derivative of indole . Indole derivatives are known to bind with high affinity to multiple receptors , playing a significant role in cell biology . .
Mode of Action
Indole derivatives are known to interact with their targets, leading to various biological activities . These activities can include antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Biochemical Pathways
Indole derivatives are known to influence a variety of biochemical pathways due to their broad-spectrum biological activities .
Result of Action
Indole derivatives are known to have diverse biological activities and have an immeasurable potential to be explored for newer therapeutic possibilities .
properties
IUPAC Name |
tert-butyl N-[2-(5-methoxy-1H-indol-3-yl)ethyl]carbamate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N2O3/c1-16(2,3)21-15(19)17-8-7-11-10-18-14-6-5-12(20-4)9-13(11)14/h5-6,9-10,18H,7-8H2,1-4H3,(H,17,19) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WAHZSIBAJJNUBF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NCCC1=CNC2=C1C=C(C=C2)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.36 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
tert-butyl [2-(5-methoxy-1H-indol-3-yl)ethyl]carbamate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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